![molecular formula C19H30N2O3 B5782643 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide](/img/structure/B5782643.png)
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide, also known as DMPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMPTA is a piperidine derivative that possesses a unique chemical structure, making it a valuable compound for scientific research.
Mechanism of Action
The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide involves its binding to specific protein targets, which leads to the modulation of protein-protein interactions. This modulation can result in various biochemical and physiological effects, depending on the specific protein targets involved.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of protein-protein interactions, the inhibition of protein aggregation, and the regulation of cellular signaling pathways. These effects have potential applications in various fields, including drug discovery, neuroscience, and cancer research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide is its specificity for certain protein targets, which allows for the precise study of protein-protein interactions. However, 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide also has limitations, including its potential toxicity and the need for further optimization of its chemical structure for specific applications.
Future Directions
There are several future directions for the study of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide, including the further optimization of its chemical structure for specific applications, the development of new methods for its synthesis, and the exploration of its potential applications in various fields of scientific research. Additionally, the study of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide's interactions with specific protein targets could lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with N-tert-butoxycarbonyl-2,2,6,6-tetramethylpiperidine, followed by the removal of the protecting group using trifluoroacetic acid. The final product is obtained through the reaction of the resulting amine with acetic anhydride.
Scientific Research Applications
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide is its use as a chemical probe for the study of protein-protein interactions. 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been shown to bind to specific protein targets, allowing researchers to study the interactions between these proteins and their potential roles in various biological processes.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O3/c1-18(2)11-14(12-19(3,4)21-18)20-17(22)10-13-7-8-15(23-5)16(9-13)24-6/h7-9,14,21H,10-12H2,1-6H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFFUTDYVEDAMFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)CC2=CC(=C(C=C2)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.